4,5-bis[(4-chlorobenzyl)sulfanyl]-3(2H)-pyridazinone

• Molecular Formula: C18H14Cl2N2OS2
• Molecular Weight: 409.4 g/mol
• IUPAC Name: 4,5-bis[(4-chlorophenyl)methylsulfanyl]-1H-pyridazin-6-one
• InChI: InChI=1S/C18H14Cl2N2OS2/c19-14-5-1-12(2-6-14)10-24-16-9-21-22-18(23)17(16)25-11-13-3-7-15(20)8-4-13/h1-9H,10-11H2,(H,22,23)
• InChI Key: LHABJFMHCGVFKK-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CSC2=C(C(=O)NN=C2)SCC3=CC=C(C=C3)Cl)Cl

Description

4,5-bis[(4-chlorobenzyl)sulfanyl]-3(2H)-pyridazinone is a synthetic compound that has been widely studied for its potential use in scientific research. This compound is known for its ability to interact with biological systems, making it a valuable tool for investigating various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 4,5-bis[(4-chlorobenzyl)sulfanyl]-3(2H)-pyridazinone is not fully understood, but it is believed to interact with specific proteins and enzymes in biological systems. This interaction can lead to changes in cellular processes, including the inhibition of enzyme activity and the disruption of protein-protein interactions.
Biochemical and Physiological Effects:
Studies have shown that 4,5-bis[(4-chlorobenzyl)sulfanyl]-3(2H)-pyridazinone can have a range of biochemical and physiological effects. These effects include the inhibition of specific enzymes, such as protein kinases, and the disruption of protein-protein interactions. This compound has also been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4,5-bis[(4-chlorobenzyl)sulfanyl]-3(2H)-pyridazinone in lab experiments is its ability to interact with specific proteins and enzymes, making it a valuable tool for investigating various biological processes. However, one limitation of this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving 4,5-bis[(4-chlorobenzyl)sulfanyl]-3(2H)-pyridazinone. One area of interest is the development of new drugs based on this compound, particularly for the treatment of cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in other areas of scientific research.

Synthesis Methods

The synthesis of 4,5-bis[(4-chlorobenzyl)sulfanyl]-3(2H)-pyridazinone involves several steps, including the reaction of 4-chlorobenzyl chloride with thioacetamide to form 4-chlorobenzylthioacetamide. This compound is then reacted with 2-chloro-3-formylpyridine to form the final product.

Scientific Research Applications

4,5-bis[(4-chlorobenzyl)sulfanyl]-3(2H)-pyridazinone has been used in a variety of scientific research applications, including studies of enzyme inhibition, protein-protein interactions, and drug discovery. This compound has also been investigated for its potential use in cancer treatment, as it has been shown to inhibit the growth of certain cancer cells.